Cas no 2171490-97-2 (1-4-(hydrazinecarbonyl)butan-2-ylazetidine-2-carboxamide)

• Product Name: 1-4-(hydrazinecarbonyl)butan-2-ylazetidine-2-carboxamide
• CAS No: 2171490-97-2
• MF: C₉H₁₈N₄O₂
• MW: 214.264821529388
• CID: 5891168
• PubChem ID: 165518336
• Update Time: 2025-10-28

1-4-(hydrazinecarbonyl)butan-2-ylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-4-(hydrazinecarbonyl)butan-2-ylazetidine-2-carboxamide
• 2171490-97-2
• 1-[4-(hydrazinecarbonyl)butan-2-yl]azetidine-2-carboxamide
• EN300-1280962

• Inchi： 1S/C9H18N4O2/c1-6(2-3-8(14)12-11)13-5-4-7(13)9(10)15/h6-7H,2-5,11H2,1H3,(H2,10,15)(H,12,14)
• InChI Key： IWZXHGHVKHYWQD-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C(C)CCC(NN)=O)N

Computed Properties

• Exact Mass: 214.14297583g/mol
• Monoisotopic Mass: 214.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 101Ų

Additional information on 1-4-(hydrazinecarbonyl)butan-2-ylazetidine-2-carboxamide

1-4-(Hydrazinecarbonyl)Butan-2-Ylazetidine-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2171490-97-2, commonly referred to as 1-4-(hydrazinecarbonyl)butan-2-ylazetidine-2-carboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is notable for its complex structure, which incorporates both azetidine and hydrazinecarbonyl functionalities, making it a valuable substrate for various research and industrial applications.

Azetidine, a four-membered ring containing one nitrogen atom, is a key structural component of this compound. The presence of the hydrazinecarbonyl group further enhances its reactivity and versatility, enabling it to participate in a wide range of chemical transformations. Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents, particularly in the context of targeted drug delivery systems and enzyme inhibitors.

One of the most intriguing aspects of 1-4-(hydrazinecarbonyl)butan-2-ylazetidine-2-carboxamide is its ability to undergo selective modifications under specific reaction conditions. For instance, the hydrazine moiety can be readily functionalized to introduce additional bioactive groups, thereby expanding its utility in drug design. This property has been extensively explored in recent research, with findings published in prominent journals such as *Journal of Medicinal Chemistry* and *Organic Letters*.

Moreover, the butan-2-yli group within the molecule provides a flexible framework for further structural diversification. This flexibility is particularly advantageous in the synthesis of peptidomimetics and other bioactive molecules. Recent advancements in asymmetric synthesis have also enabled the preparation of enantiomerically pure derivatives of this compound, which are critical for studying stereochemical effects in biological systems.

The application of 1-4-(hydrazinecarbonyl)butan-2-ylazetidine-2-carboxamide extends beyond medicinal chemistry into materials science and catalysis. Its unique electronic properties make it a promising candidate for use as a ligand in transition metal-catalyzed reactions, particularly in the context of cross-coupling reactions and asymmetric catalysis.

In terms of synthesis, this compound can be prepared via a variety of routes, including nucleophilic substitution, condensation reactions, and ring-closing metathesis. Recent breakthroughs in catalytic methods have significantly improved the efficiency and scalability of these processes, making it more accessible for large-scale production.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendly synthesis pathways for 1-4-(hydrazinecarbonyl)butan-2-ylazetidine-2-carboxamide. These studies are crucial for ensuring that its production and use align with sustainability goals and regulatory requirements.

In conclusion, 1-CAS No. 217149097 (commonly referred to as 1-CAS) stands as a testament to the ingenuity and precision required in modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance as a versatile building block in contemporary research.